Cas no 38542-71-1 (4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium)

• Product Name: 4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium
• CAS No: 38542-71-1
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• CID: 923640
• PubChem ID: 11521829
• Update Time: 2025-04-19

4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium Chemical and Physical Properties

Names and Identifiers

• 4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium
• N-methylpyridinium tosylate; 1-Methylpyridinium; 1-Methyl-Pyridinium; SureCN27002; N-methylpyridinium ion; AG-G-70353; Pyridinium, 1-methyl-; N-methylpyridinium kation; N-methyl-pyridine; AF-960/00443054; N-Methylpyridinium; CHEBI:15761; methylpyridinium; N-methylpyridinium; 1-methyl-pyridinium, toluene-4-sulfonate; N-methylpyridinium p-toluenesulfonate; N-Methylpyridinium cation; N-Methyl-pyridine tosylate; 1-Methyl-pyridinium, Toluol-
• OVFJVGPVSMMTSA-UHFFFAOYSA-M
• SCHEMBL1982598
• 1-Methylpyridin-1-ium 4-methylbenzene-1-sulfonate
• methylpyridinium tosylate
• NSC-249267
• n-methylpyridinium tosylate
• NSC249267
• DTXSID10959414
• 38542-71-1

• Inchi： 1S/C7H8O3S.C6H8N/c1-6-2-4-7(5-3-6)11(8,9)10;1-7-5-3-2-4-6-7/h2-5H,1H3,(H,8,9,10);2-6H,1H3/q;+1/p-1
• InChI Key： OVFJVGPVSMMTSA-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+]1(C)C=CC=CC=1

Computed Properties

• Exact Mass: 266.08518
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• PSA: 58.25
• LogP: 2.49100